Cas no 1042565-20-7 ((2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine)

• Product Name: (2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine
• CAS No: 1042565-20-7
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 5230247
• PubChem ID: 43206237
• Update Time: 2026-03-07

(2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-2-methylbutan-1-amine
• (2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine

• Inchi： 1S/C12H18N4/c1-3-10(2)8-13-9-12-15-14-11-6-4-5-7-16(11)12/h4-7,10,13H,3,8-9H2,1-2H3
• InChI Key： AGMCBPVDOSESCL-UHFFFAOYSA-N
• SMILES： C(NCC1N2C(=NN=1)C=CC=C2)C(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine

Comprehensive Overview of (2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine (CAS No. 1042565-20-7)

The compound (2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine, identified by its CAS No. 1042565-20-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a [1,2,4]triazolo[4,3-a]pyridine core with a 2-methylbutyl side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like (2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine has surged, driven by advancements in drug discovery and precision agriculture. This compound's triazole and pyridine moieties are known for their versatility in forming hydrogen bonds and π-π interactions, which are critical for molecular recognition. Such properties align with current trends in targeted therapy and sustainable crop protection, addressing key challenges in modern science.

The synthesis of CAS No. 1042565-20-7 involves multi-step organic reactions, often leveraging catalytic amination and cyclization techniques. Its amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability is particularly relevant in the era of AI-driven drug design, where computational models predict optimal structures for specific applications. As a result, this compound is frequently discussed in forums focusing on cheminformatics and medicinal chemistry.

From a commercial perspective, (2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine is classified as a high-value intermediate. Suppliers often highlight its purity (>98%) and stability under standard storage conditions, making it suitable for GMP manufacturing. Its role in developing next-generation therapeutics and green pesticides has positioned it as a focal point in patent filings and R&D collaborations. Notably, its low ecotoxicity profile aligns with global regulations, such as REACH and EPA guidelines.

Emerging studies suggest potential applications of this compound in neurological disorders and plant immunity modulation. For instance, its triazolopyridine segment exhibits affinity for GABA receptors, sparking interest in anxiolytic drug development. Concurrently, agrochemical researchers explore its efficacy against fungal pathogens while minimizing environmental impact. These dual-use characteristics resonate with the growing emphasis on One Health initiatives.

Analytical characterization of CAS No. 1042565-20-7 typically employs LC-MS, NMR spectroscopy, and X-ray crystallography. Such rigorous quality control ensures batch-to-batch reproducibility, a critical factor for industrial-scale production. The compound's logP value and solubility profile further inform formulation strategies, particularly for oral bioavailability enhancement in pharmaceuticals.

In conclusion, (2-methylbutyl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine represents a compelling case study in structure-activity relationship optimization. Its intersection with cutting-edge fields like biocatalysis and nanomaterial-assisted delivery underscores its multidisciplinary relevance. As research continues to unravel its full potential, this compound is poised to contribute significantly to solving pressing challenges in human health and sustainable agriculture.